2-((4-Amino-6-((3-fluorophenyl)amino)-5-nitropyrimidin-2-yl)amino)ethanol

• IUPAC Name: 2-[[4-amino-6-(3-fluoroanilino)-5-nitropyrimidin-2-yl]amino]ethanol
• InChI: InChI=1S/C12H13FN6O3/c13-7-2-1-3-8(6-7)16-11-9(19(21)22)10(14)17-12(18-11)15-4-5-20/h1-3,6,20H,4-5H2,(H4,14,15,16,17,18)
• InChI Key: QSQAUEGZPOLTGV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NC2=NC(=NC(=C2[N+](=O)[O-])N)NCCO
• Molecular Formula: C12H13FN6O3
• Molecular Weight: 308.27 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving this compound would be influenced by its functional groups. The amino groups could participate in acid-base reactions, the nitro group could be involved in redox reactions, and the fluorophenyl group could undergo various organic reactions.

Scientific Research Applications

Material Science and Optical Applications

• Nonlinear Optical Materials : Research demonstrates the utility of aminopyrimidine derivatives in creating new acentric materials, suggesting potential applications in nonlinear optics due to their enhanced hyperpolarizability, which is critical for developing advanced optical devices (Draguta et al., 2013).

Sensor Development

• Luminescent Sensors : Studies have shown the synthesis of triphenylamine-functionalized materials for the efficient detection of p-nitroaniline, indicating the potential of pyrimidine derivatives in the development of sensitive and selective sensors for nitroaromatic compounds, which are significant in environmental monitoring and security applications (Ji et al., 2018).

Synthesis and Chemical Interactions

• Synthetic Methodologies : Research into the synthesis of energetic materials and their thermal stability highlights the versatility of pyrimidine derivatives in creating compounds with specific energetic properties, which is essential for the development of novel explosives and propellants (Klapötke et al., 2015).
• Drug Hydrolysis and Derivatives : Investigations into the hydrolysis of antimalarial drugs like pyrimethamine reveal the formation of aminopyrimidinones, shedding light on drug degradation pathways and the potential for creating new therapeutic derivatives (Griffin et al., 1985).

Biological Interactions

• Phospholipid Membrane Probes : The development of fluorescent derivatives of phosphatidylethanolamine illustrates the application of pyrimidine derivatives in biochemistry for studying membrane dynamics and interactions, which is vital for understanding cellular processes and developing diagnostic tools (Monti et al., 1978).